Cas no 51094-45-2 (2-(4-ethoxyphenyl)sulfanylacetic Acid)

2-(4-ethoxyphenyl)sulfanylacetic Acid Properties

Names and Identifiers

• Acetic acid,2-[(4-ethoxyphenyl)thio]-
• [(4-ethoxyphenyl)thio]acetic acid
• (4-ETHOXYPHENYL)THIO]ACETIC ACID
• 2-(4-ethoxyphenyl)sulfanylacetic acid
• 2-((4-ethoxyphenyl)thio)aceticacid
• Z57983012
• 51094-45-2
• HMS1729C15
• DTXSID70368780
• AKOS022219331
• EN300-12091
• 2-[(4-ethoxyphenyl)sulfanyl]acetic acid
• BCA09445
• 2-((4-ethoxyphenyl)thio)acetic acid
• +Expand

• MDL： MFCD06382846
• InChIKey： UEWLGUBBIVUMRG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3S/c1-2-13-8-3-5-9(6-4-8)14-7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• SMILES： CCOC1=CC=C(C=C1)SCC(=O)O

Computed Properties

• Exact Mass: 212.05076
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 211.04289
• Heavy Atom Count: 14
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 74.7

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.579
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available